Cas no 2248377-20-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate is a specialized heterocyclic compound featuring both isoindoline and oxazole moieties. Its molecular structure combines a phthalimide core with a substituted oxazole ester, offering unique reactivity and functional versatility. The presence of the ethoxy and phenyl groups enhances its potential as an intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. This compound is of interest in pharmaceutical and agrochemical research due to its ability to participate in cyclization and coupling reactions. Its stability under standard conditions and well-defined crystalline properties facilitate handling and purification in laboratory settings. The ester linkage provides a modifiable site for further derivatization.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate structure
2248377-20-8 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate
CAS No:2248377-20-8
MF:C20H14N2O6
MW:378.334965229034
CID:6221316
PubChem ID:165733168
Update Time:2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6522676
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate
    • 2248377-20-8
    • Inchi: 1S/C20H14N2O6/c1-2-26-20-15(21-16(27-20)12-8-4-3-5-9-12)19(25)28-22-17(23)13-10-6-7-11-14(13)18(22)24/h3-11H,2H2,1H3
    • InChI Key: RIXWRQLJPVTCQC-UHFFFAOYSA-N
    • SMILES: O(C(C1=C(OCC)OC(C2C=CC=CC=2)=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 378.08518617g/mol
  • Monoisotopic Mass: 378.08518617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 596
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 98.9Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6522676-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate
2248377-20-8 95.0%
0.05g
$443.0 2025-03-14
Enamine
EN300-6522676-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate
2248377-20-8 95.0%
0.1g
$464.0 2025-03-14
Enamine
EN300-6522676-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate
2248377-20-8 95.0%
0.25g
$485.0 2025-03-14
Enamine
EN300-6522676-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate
2248377-20-8 95.0%
0.5g
$507.0 2025-03-14
Enamine
EN300-6522676-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate
2248377-20-8 95.0%
1.0g
$528.0 2025-03-14
Enamine
EN300-6522676-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate
2248377-20-8 95.0%
2.5g
$1034.0 2025-03-14
Enamine
EN300-6522676-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate
2248377-20-8 95.0%
5.0g
$1530.0 2025-03-14
Enamine
EN300-6522676-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate
2248377-20-8 95.0%
10.0g
$2269.0 2025-03-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate Related Literature

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate (CAS No. 2248377-20-8) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate (CAS No. 2248377-20-8) represents a fascinating molecular scaffold with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and promising biological activities. The compound's structure incorporates key functional groups such as the 1,3-dioxo moiety and the 5-ethoxy substituent, which contribute to its distinctive reactivity and interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, paving the way for its exploration in various biochemical pathways. The 1H-isoindol core is particularly noteworthy, as it has been implicated in a range of biological processes. Studies have demonstrated that isoindole derivatives exhibit notable pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 5-ethoxy group further modulates the compound's pharmacokinetic profile, enhancing its solubility and bioavailability—a critical factor in drug development.

The 1,3-dioxo functional group within the molecule introduces a region of high electrophilicity, making it a potential site for nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where such reactive centers are often exploited to develop novel drug candidates. Additionally, the 2,3-dihydro system provides a stable aromatic backbone while allowing for conformational flexibility—a desirable trait for optimizing binding interactions with biological macromolecules.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethoxy-2-phenyl-1,3-oxazole-4-carboxylate. High-throughput virtual screening (HTVS) and molecular docking simulations have revealed promising interactions between this compound and key therapeutic targets. For instance, preliminary studies suggest that it may inhibit enzymes involved in cancer cell proliferation by binding to their active sites. These findings align with broader trends in drug discovery, where structure-based design plays a pivotal role in identifying lead compounds.

The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. By employing catalytic methods and minimizing waste generation, chemists have been able to produce high-purity batches of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 5-Ethoxy - 2 - phenyl - 1 , 3 - oxazole - 4 - carboxylate (CAS No. 2248377 - 20 - 8) efficiently. Such sustainable approaches not only reduce environmental impact but also enhance scalability for future clinical applications.

From a mechanistic standpoint, 5-Ethoxy - 2 - phenyl - 1 , 3 - oxazole - 4 - carboxylate derivatives exhibit intriguing chemical behavior that warrants further investigation. The interplay between electronic and steric effects around the heterocyclic system influences its reactivity and binding affinity. Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating its three-dimensional structure at an atomic level—providing critical insights into how it interacts with biological targets.

The pharmaceutical industry has increasingly recognized the value of isoindole derivatives due to their versatility as pharmacophores. Researchers are exploring ways to optimize 1 , 3 - dioxo - 2 , 3 - dihydro - lH - isoindol - 2 - yl5-Ethoxy – 2 – phenyl – l , 3 – oxazole – 4 – carboxylate (CAS No .2248377–20–8) for therapeutic use by modifying substituents or developing prodrugs that enhance bioavailability while maintaining efficacy.

In conclusion, l , lO – dioxo – lOa – dihydro – lH – isoindol – lOa yl5-Ethoxy–lOa phenyl–lOa , lOa oxazole–lOa carboxy late (CAS No .2248377–20–8) stands out as a promising candidate for further biochemical investigation . Its unique structural features combined with emerging data on its potential biological activities make it an attractive scaffold for drug development . As research progresses, this compound will likely continue to play a significant role in advancing our understanding of complex disease mechanisms and developing innovative treatments.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.